2-(3,4-dichloro-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
The compound “2-(3,4-dichloro-5-fluorophenyl)acetic acid” is an organic compound that has a molecular formula of C8H5Cl2FO2. Another related compound is “Methyl 2-(3,4-dichloro-5-fluorophenyl)-L-alaninate” with a molecular formula of C10H10Cl2FNO2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the related compound “1-Bromo-3,4-dichloro-5-fluorobenzene” has a molecular weight of 243.89 . The water solubility, lipophilicity, and other properties can also be determined .Safety and Hazards
The safety and hazards of a compound depend on its chemical structure and properties. For example, the related compound “1-Bromo-3,4-dichloro-5-fluorobenzene” has a hazard statement of H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4-dichloro-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 3,4-dichloro-5-fluoroaniline with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "3,4-dichloro-5-fluoroaniline", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 3,4-dichloro-5-fluoroaniline (1.0 eq) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 eq) in a solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(OAc)2 (0.05 eq) and a base such as K2CO3 (2.0 eq) to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Purify the crude product by column chromatography or recrystallization to obtain 2-(3,4-dichloro-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a white solid." ] } | |
CAS RN |
1437779-89-9 |
Molecular Formula |
C12H14BCl2FO2 |
Molecular Weight |
291 |
Purity |
95 |
Origin of Product |
United States |
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